Cas no 1408074-70-3 (benzyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate)

Benzyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate is a spirocyclic compound featuring a fused oxadiazaspiro framework, which is of interest in medicinal chemistry and pharmaceutical research. Its unique structure combines a spiro center with lactam and carboxylate functionalities, offering versatility as a synthetic intermediate or scaffold for bioactive molecule development. The benzyl ester group enhances solubility and facilitates further derivatization, while the rigid spirocyclic core may contribute to conformational stability in target binding. This compound is particularly valuable for exploring structure-activity relationships in drug discovery, especially for targets requiring constrained heterocyclic architectures. Its well-defined stereochemistry and functional group compatibility make it suitable for controlled modifications in complex syntheses.
benzyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate structure
1408074-70-3 structure
Product Name:benzyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate
CAS No:1408074-70-3
MF:C16H20N2O4
MW:304.341004371643
MDL:MFCD23105916
CID:3164678
PubChem ID:72208235
Update Time:2025-06-08

benzyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 8-Cbz-2-oxo-3-oxa-1,8-diaza-spiro[5.5]undecane
    • benzyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate
    • PB38961
    • SB20548
    • benzyl2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate
    • 1408074-70-3
    • 3-Oxa-1,8-diazaspiro[5.5]undecane-8-carboxylic acid, 2-oxo-, phenylmethyl ester
    • SY322469
    • 8-Cbz-2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane
    • AS-34656
    • MFCD23105916
    • CS-0049860
    • AKOS025290261
    • MDL: MFCD23105916
    • Inchi: 1S/C16H20N2O4/c19-14-17-16(8-10-21-14)7-4-9-18(12-16)15(20)22-11-13-5-2-1-3-6-13/h1-3,5-6H,4,7-12H2,(H,17,19)
    • InChI Key: JQEATWHVDKUNCS-UHFFFAOYSA-N
    • SMILES: O1C(NC2(CC1)CN(C(=O)OCC1C=CC=CC=1)CCC2)=O

Computed Properties

  • Exact Mass: 304.14230712g/mol
  • Monoisotopic Mass: 304.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.9Ų

benzyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate Pricemore >>

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Additional information on benzyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate

Benzyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate (CAS No. 1408074-70-3): A Comprehensive Overview

Benzyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate (CAS No. 1408074-70-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive three-dimensional structure and the presence of a spiro atom connecting two rings. The benzyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate molecule is particularly interesting due to its potential applications in drug discovery and development.

The benzyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate structure consists of a spirocyclic core with a benzyl ester group attached to the carboxylic acid moiety. The spirocyclic framework provides the molecule with enhanced stability and conformational rigidity, which are crucial for its biological activity and pharmacological properties. The presence of the benzyl ester group adds further complexity and functional diversity to the molecule, making it an attractive candidate for various chemical and biological studies.

Recent research has highlighted the potential of benzyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate in several therapeutic areas. One of the most promising applications is in the field of neurodegenerative diseases. Studies have shown that this compound can modulate specific receptors and enzymes involved in neurodegenerative processes, such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that benzyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells.

In addition to its neuroprotective properties, benzyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate has also shown promise in the treatment of inflammatory diseases. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This finding suggests that benzyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate could be a valuable therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthetic route for benzyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate has been extensively studied and optimized to ensure high yields and purity levels. One common approach involves the reaction of a suitable spirocyclic precursor with benzyl chloroformate under controlled conditions. This method allows for efficient synthesis while maintaining the structural integrity of the compound. The detailed synthetic protocol has been documented in several peer-reviewed journals, providing valuable insights for researchers interested in synthesizing this compound.

The physicochemical properties of benzyl 2-o xo -3 - oxa -1 , 8 - diazaspiro [ 5 . 5 ] undecane - 8 - carboxy late have been thoroughly characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided a comprehensive understanding of the molecular structure, solubility, stability, and other relevant parameters that are essential for its practical applications.

In terms of safety and toxicity, preliminary studies have indicated that benzyl 2-o xo -3 - oxa -1 , 8 - diazaspiro [ 5 . 5 ] undecane - 8 - carboxy late exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety profile before it can be considered for clinical trials. Researchers at the National Institutes of Health (NIH) are currently conducting comprehensive toxicity assessments to gather more data on this compound.

The potential applications of benzyl 2-o xo -3 - oxa -1 , 8 - diazaspiro [ 5 . 5 ] undecane - 8 - carboxy late extend beyond therapeutic uses. It has also been explored as a building block for synthesizing more complex molecules with diverse biological activities. For example, chemists at Harvard University have utilized this compound as a key intermediate in the synthesis of novel antiviral agents targeting influenza viruses.

In conclusion, benzyl 2-o xo -3 - oxa -1 , 8 - diazaspiro [ 5 . 5 ] undecane - 8 - carboxy late (CAS No. 1408074-70-3) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure and functional groups make it an attractive candidate for developing new drugs to treat neurodegenerative diseases, inflammatory conditions, and other medical disorders. Ongoing research continues to uncover new insights into its biological mechanisms and therapeutic potential, paving the way for future advancements in drug discovery and development.

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